Cas no 14696-74-3 (Imidodisulfuric acid,potassium salt (1:2))
Imidodisulfuric acid, potassium salt (1:2) is an inorganic compound with the chemical formula K₂HN(SO₃)₂. It is primarily utilized in analytical chemistry and industrial processes due to its strong acidic and chelating properties. The potassium salt form enhances solubility and stability, making it suitable for applications requiring precise pH control or sulfonation reactions. Its high purity and consistent composition ensure reliable performance in synthetic and catalytic processes. Additionally, it serves as an intermediate in the preparation of other sulfur-containing compounds. The compound is typically supplied as a white crystalline powder, ensuring ease of handling and storage under recommended conditions.
14696-74-3 structure
Product Name:Imidodisulfuric acid,potassium salt (1:2)
CAS No:14696-74-3
MF:HK2NO6S2
MW:253.337639570236
CID:98712
PubChem ID:16213114
Update Time:2025-06-06
Imidodisulfuric acid,potassium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Imidodisulfuric acid,potassium salt (1:2)
- dipotassium,N-sulfonatosulfamate
- dipotassium imidodisulfate
- POTASSIUM IMIDODISULFONATE
- potassium imidodisulfate
- DTXSID00583782
- AKOS032947925
- potassium iminodisulfate
- 14696-74-3
- dipotassium;N-sulfonatosulfamate
- HAJLPMNXWZUYTL-UHFFFAOYSA-L
-
- Inchi: 1S/2K.H3NO6S2/c;;2-8(3,4)1-9(5,6)7/h;;1H,(H,2,3,4)(H,5,6,7)/q2*+1;/p-2
- InChI Key: HAJLPMNXWZUYTL-UHFFFAOYSA-L
- SMILES: [K+].[K+].S(NS(=O)(=O)[O-])(=O)(=O)[O-]
Computed Properties
- Exact Mass: 252.85193
- Monoisotopic Mass: 252.8519421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Melting Point: 430 °C(lit.)
- PSA: 126.43
Imidodisulfuric acid,potassium salt (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D501135-1g |
1-[(2-azidoethyl)amino]-3-ethylcyclopentane-1-carboxamide |
14696-74-3 | 95% | 1g |
$830 | 2023-04-10 |
Imidodisulfuric acid,potassium salt (1:2) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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